Cas no 857637-04-8 (1-(2-aminoethyl)piperidin-2-ylmethanol)

1-(2-Aminoethyl)piperidin-2-ylmethanol is a versatile organic compound featuring both amino and hydroxyl functional groups, making it a valuable intermediate in pharmaceutical and chemical synthesis. Its piperidine scaffold and ethylamine side chain contribute to its utility in the development of bioactive molecules, particularly in medicinal chemistry applications. The presence of polar functional groups enhances its solubility and reactivity, facilitating its use in coupling reactions and as a building block for heterocyclic compounds. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic methodologies, offering flexibility in research and industrial processes. Its structural features make it suitable for applications in drug discovery and fine chemical production.

1-(2-aminoethyl)piperidin-2-ylmethanol structure

857637-04-8 structure

Product Name:1-(2-aminoethyl)piperidin-2-ylmethanol

CAS No:857637-04-8

MF:C₈H₁₈N₂O

MW:158.241322040558

MDL:MFCD06408759

CID:1086205

PubChem ID:4712031

Update Time:2025-05-22

1-(2-aminoethyl)piperidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

- (1-(2-Aminoethyl)piperidin-2-yl)methanol
- [1-(2-aminoethyl)piperidin-2-yl]methanol
- [1-(2-aminoethyl)piperidin-2-yl]methanol(SALTDATA: 0.07H2CO3)
- RMUAPJQMCAJRQH-UHFFFAOYSA-N
- SCHEMBL3897698
- AM101365
- [1-(2-aminoethyl)piperidin-2-yl]methanol, AldrichCPR
- 857637-04-8
- MFCD06408759
- [1-(2-Amino-ethyl)-piperidin-2-yl]-methanol
- SB41162
- [1-(2-Amino-ethyl)-piperidin-2-yl]methanol
- BS-38457
- [1-(2-Amino-ethyl)-piperidin-2-yl-]methanol
- DTXSID70405684
- AKOS010666684
- CHEMBRDG-BB 4011096
- [1-(2-Aminoethyl)-2-piperidinyl]methanol
- DB-290373
- 1-(2-aminoethyl)piperidin-2-ylmethanol
- MDL： MFCD06408759
- Inchi： 1S/C8H18N2O/c9-4-6-10-5-2-1-3-8(10)7-11/h8,11H,1-7,9H2
- InChI Key： RMUAPJQMCAJRQH-UHFFFAOYSA-N
- SMILES： OCC1CCCCN1CCN

Computed Properties

Exact Mass: 158.14200
Monoisotopic Mass: 158.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 49.5Å²

Experimental Properties

Density: 1.005
Boiling Point: 266℃
Flash Point: 115℃
PSA: 49.49000
LogP: 0.43010

1-(2-aminoethyl)piperidin-2-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A595605-250mg	[1-(2-aminoethyl)piperidin-2-yl]methanol	857637-04-8		250mg	$ 50.00	2022-06-08
TRC	A595605-500mg	[1-(2-aminoethyl)piperidin-2-yl]methanol	857637-04-8		500mg	$ 65.00	2022-06-08
TRC	A595605-2.5g	[1-(2-aminoethyl)piperidin-2-yl]methanol	857637-04-8		2.5g	$ 210.00	2022-06-08
Chemenu	CM281288-1g	(1-(2-Aminoethyl)piperidin-2-yl)methanol	857637-04-8	95%	1g	$536	2021-08-18
Fluorochem	082630-1g	1-(2-Amino-ethyl)-piperidin-2-yl]-methanol	857637-04-8	95%	1g	￡58.00	2022-03-01
Fluorochem	082630-5g	1-(2-Amino-ethyl)-piperidin-2-yl]-methanol	857637-04-8	95%	5g	￡167.00	2022-03-01
Fluorochem	082630-10g	1-(2-Amino-ethyl)-piperidin-2-yl]-methanol	857637-04-8	95%	10g	￡280.00	2022-03-01
abcr	AB215822-1 g	[1-(2-Aminoethyl)-2-piperidinyl]methanol; 95%	857637-04-8		1g	€128.10	2023-01-27
abcr	AB215822-5 g	[1-(2-Aminoethyl)-2-piperidinyl]methanol; 95%	857637-04-8		5g	€365.50	2023-01-27
abcr	AB215822-10 g	[1-(2-Aminoethyl)-2-piperidinyl]methanol; 95%	857637-04-8		10g	€563.30	2023-01-27

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Additional information on 1-(2-aminoethyl)piperidin-2-ylmethanol

1-(2-Aminoethyl)piperidin-2-ylmethanol: A Comprehensive Overview

1-(2-Aminoethyl)piperidin-2-ylmethanol, also known by its CAS Registry Number CAS No 857637-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The compound's structure consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 2-position by a methanol group and an aminoethyl side chain. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, making it a versatile candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-Aminoethyl)piperidin-2-ylmethanol. Researchers have explored various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These methods not only enhance yield but also improve the purity of the compound, which is crucial for its application in pharmaceutical research. The ability to synthesize this compound in large quantities has furthered its utility in preclinical studies and early-stage drug development.

The pharmacological profile of CAS No 857637-04-8 has been extensively studied in recent years. Preclinical data indicate that this compound exhibits promising activity in modulating key biological targets associated with neurological disorders. For instance, studies have shown that it interacts with nicotinic acetylcholine receptors, suggesting potential applications in the treatment of Alzheimer's disease and other neurodegenerative conditions. Additionally, research into its anti-inflammatory properties has revealed its ability to inhibit pro-inflammatory cytokines, making it a candidate for therapies targeting chronic inflammatory diseases.

One of the most exciting developments involving 1-(2-Aminoethyl)piperidin-2-ylmethanol is its role as a lead compound in drug design. By leveraging computational chemistry tools such as molecular docking and pharmacophore modeling, scientists have identified structural modifications that could enhance the compound's bioavailability and efficacy. These insights have paved the way for the development of second-generation analogs with improved pharmacokinetic profiles.

In conclusion, CAS No 857637-04-8, or 1-(2-Aminoethyl)piperidin-2-ylmethanol, represents a valuable asset in contemporary chemical research. Its unique structure, coupled with advancements in synthetic and pharmacological studies, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in the discovery of novel therapeutic agents.